1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 1-(2-chloropyridin-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C7H9ClN2.2ClH/c1-5(9)6-2-3-10-7(8)4-6;;/h2-5H,9H2,1H3;2*1H
• InChI Key: JXHKMOWJDHHCOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=NC=C1)Cl)N.Cl.Cl
• Molecular Formula: C7H11Cl3N2
• Molecular Weight: 229.5 g/mol

Description

1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride is a chemical compound with the molecular formula C7H11Cl3N2. It has a molecular weight of 229.53. This compound is typically stored in an inert atmosphere at room temperature.

Physical And Chemical Properties Analysis

1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride is a solid at room temperature. Additional physical and chemical properties such as solubility, melting point, and boiling point were not available in the sources I found.

Scientific Research Applications

• Biocatalytic Transamination : Transaminases have been used for biocatalytic amination of 1-(4-chloropyridin-2-yl)alkan-1-ones, showcasing the reactivity of related compounds in producing enantiopure amines (López-Iglesias et al., 2016).

• Crystal Structure Analysis : The crystal structure of a secondary amine similar to the target compound, 4-chloro-N-(1-(pyridin-2-yl)ethyl)aniline, was studied, providing insights into molecular structure and interactions (Adeleke & Omondi, 2022).

• Organocatalysis Design : C2-symmetric chiral tertiary amines with pyridine spacers, including structures akin to the compound of interest, have been synthesized for catalyzing asymmetric additions to nitroolefins and other reactions (Kostenko et al., 2018).

• Chromatography and Resolution of Enantiomers : Fluorescent chiral reagents were synthesized for resolving enantiomers of amines in high-performance liquid chromatography, a method that could be applicable to similar compounds (Toyo’oka et al., 1994).

• Metalation Studies : Research on the metalation of compounds structurally similar to 1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride, like (tert-butyldimethylsilyl)(2-pyridylmethyl)amine, has been conducted, showing potential in carbon-carbon coupling reactions (Westerhausen et al., 2001).

• Nickel Complexes in Ethylene Oligomerization : The reductions of related imine compounds and their subsequent use with nickel complexes demonstrate potential applications in ethylene oligomerization (Nyamato et al., 2016).

Safety and Hazards

This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.